Cas no 212832-16-1 (1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)-)

• Product Name: 1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)-
• CAS No: 212832-16-1
• MF: C₁₉H₂₃F₂N₃
• MW: 331.402831315994
• CID: 1403716
• PubChem ID: 11034920
• Update Time: 2025-04-20

1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)-
• 4-fluoro-N-(4-fluorophenyl)-N-(3-piperazin-1-ylpropyl)aniline
• Bis-(4-fluoro-phenyl)-(3-piperazin-1-yl-propyl)-amine
• BDBM50129596
• SCHEMBL8011417
• 212832-16-1
• DTXSID50452797
• CHEMBL315166

• Inchi： 1S/C19H23F2N3/c20-16-2-6-18(7-3-16)24(19-8-4-17(21)5-9-19)13-1-12-23-14-10-22-11-15-23/h2-9,22H,1,10-15H2
• InChI Key： LRJWNYKCDTWXAG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(C1C=CC(=CC=1)F)CCCN1CCNCC1

Computed Properties

• Exact Mass: 331.18619
• Monoisotopic Mass: 331.18600407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.51